![molecular formula C9H8N2O2 B176671 2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one CAS No. 17326-09-9](/img/structure/B176671.png)
2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Overview
Description
2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one, also known as HMP, is a synthetic compound with a wide range of applications in the scientific community. HMP is a member of the pyrido[1,2-a]pyrimidin-4-one family and has been the subject of extensive research in recent years. HMP is a highly versatile compound, with potential applications in medicine, biochemistry, and pharmacology.
Scientific Research Applications
Chemical Structure and Reactivity
- Alkylation and Electrophilic Substitution : The compound undergoes alkylation at the oxygen atom and electrophilic substitution primarily at position 8, which is ortho to the hydroxy group. This reactivity pattern is essential in synthetic chemistry for further derivatization of the compound (Smirnov et al., 1992).
Biochemical Applications
- Aldose Reductase Inhibitors with Antioxidant Activity : Derivatives of this compound, particularly those with a hydroxy group in position 6 or 9, have been found to be effective aldose reductase inhibitors with significant antioxidant properties. This finding is relevant in the context of potential therapeutic applications, particularly in managing complications of diabetes (La Motta et al., 2007).
Synthetic Methodologies and Applications
- Synthetic Pathways : Various synthetic methods have been developed for derivatives of this compound, demonstrating its versatility as a scaffold in organic synthesis. For instance, alternative syntheses involving 2-amino-3-pyridinol and acetoacetic esters have been reported, highlighting the compound's potential as an intermediate in the synthesis of biologically active molecules (Yale & Sheehan, 1973).
- Interaction with DNA : The compound's interaction with calf thymus DNA (ctDNA) suggests potential applications in studying DNA interactions, which could be valuable in understanding genetic processes and drug-DNA interactions (Zhang et al., 2013).
- Synthesis of Paliperidone : The compound has been used as a key intermediate in the synthesis of paliperidone, an antipsychotic medication. This showcases its importance in pharmaceutical synthesis (Ji Ya-fei, 2010).
Advanced Material Applications
- Luminescent Properties : A derivative of the compound exhibits intense blue emission, making it potentially useful in materials science, particularly in the development of organic light-emitting diodes (OLEDs) and other luminescent materials (Zhang et al., 2010).
Mechanism of Action
Target of Action
It has been shown that the alkylation of this compound takes place at the oxygen atom .
Mode of Action
The mode of action of 2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves alkylation at the oxygen atom, but electrophilic substitution takes place mainly at position 8 of the molecule (the ortho position relative to the hydroxy group) .
Biochemical Pathways
The compound is known to undergo electrophilic substitution reactions .
Result of Action
It is known that the compound is of interest in the synthesis of physiologically active compounds with a broad spectrum of action .
properties
IUPAC Name |
2-hydroxy-9-methylpyrido[1,2-a]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c1-6-3-2-4-11-8(13)5-7(12)10-9(6)11/h2-5,12H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDHTEHBHTWMIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=CC2=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50295343 |
Source
|
| Record name | 2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
17326-09-9 |
Source
|
| Record name | 17326-09-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=101323 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Hydroxy-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50295343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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